Cas no 28050-54-6 (3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester)

• Product Name: 3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester
• CAS No: 28050-54-6
• MF: C₂₅H₄₂O₅
• MW: 422.597988605499
• CID: 2029189
• Update Time: 2026-04-28

3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3alpha,7alpha,12alpha-trihydroxy-(5alpha)-cholan-24-oic acid methyl ester
• Methylallocholat
• 3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester
• methyl chlolate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester

Comprehensive Overview of 3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester (CAS No. 28050-54-6)

3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester (CAS No. 28050-54-6) is a methylated derivative of a trihydroxylated bile acid, playing a significant role in biochemical and pharmaceutical research. This compound, often referred to as a bile acid methyl ester, is structurally characterized by hydroxyl groups at the 3β, 7α, and 12α positions, and a methyl ester at the carboxyl group. Its unique structure makes it a valuable intermediate in the synthesis of steroidal drugs and a subject of interest in metabolic studies.

The compound's relevance extends to its potential applications in lipid metabolism research and drug development. Researchers are increasingly exploring its role in modulating cholesterol homeostasis and liver function, topics that align with current health trends such as gut microbiome and metabolic syndrome. With the growing focus on personalized medicine, 3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester is gaining attention for its potential to influence bile acid signaling pathways, which are critical in diseases like non-alcoholic fatty liver disease (NAFLD) and type 2 diabetes.

From a synthetic chemistry perspective, this compound serves as a precursor for the production of more complex steroidal derivatives. Its methyl ester group enhances solubility, making it easier to handle in organic reactions. This property is particularly useful in medicinal chemistry, where researchers aim to improve the bioavailability of therapeutic agents. The compound's stability under physiological conditions also makes it a candidate for drug delivery systems, a hot topic in nanotechnology and pharmaceutical formulation.

In the context of analytical chemistry, 3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester is often used as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined structure and purity make it ideal for calibrating instruments and validating methods. This application is crucial in quality control for pharmaceutical manufacturing, where precision is paramount.

Another area of interest is the compound's potential role in anti-inflammatory and anti-oxidative therapies. Recent studies suggest that bile acid derivatives, including 3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester, may modulate immune responses and reduce oxidative stress. These findings are particularly relevant given the rising prevalence of chronic inflammatory conditions and the search for novel natural product-based therapeutics.

For researchers and manufacturers, sourcing high-quality 3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester is essential. The compound's purity and stability are critical for reproducible results in both in vitro and in vivo studies. Suppliers often provide detailed certificates of analysis (CoA) to ensure compliance with industry standards, a practice highly valued in GMP (Good Manufacturing Practice) environments.

In summary, 3β,7α,12α-Trihydroxy-5β-cholanic Acid Methyl Ester (CAS No. 28050-54-6) is a versatile compound with broad applications in biomedical research, pharmaceutical development, and analytical chemistry. Its structural features and biological activity make it a subject of ongoing investigation, particularly in areas like metabolic health and drug formulation. As science advances, this compound is likely to play an even more prominent role in addressing some of today's most pressing health challenges.